Cas no 926198-62-1 (N-1-(2-fluorophenyl)ethylcyclopropanamine)

• Product Name: N-1-(2-fluorophenyl)ethylcyclopropanamine
• CAS No: 926198-62-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD09044411
• CID: 5225441
• PubChem ID: 16772102
• Update Time: 2026-03-07

N-1-(2-fluorophenyl)ethylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-cyclopropyl-2-fluoro-α-methyl-
• N-1-(2-fluorophenyl)ethylcyclopropanamine

• MDL： MFCD09044411
• Inchi： 1S/C11H14FN/c1-8(13-9-6-7-9)10-4-2-3-5-11(10)12/h2-5,8-9,13H,6-7H2,1H3
• InChI Key： YCUXGRSZPJVBOB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(C)NC1CC1

Additional information on N-1-(2-fluorophenyl)ethylcyclopropanamine

N-1-(2-Fluorophenyl)Ethylcyclopropanamine: A Comprehensive Overview

N-1-(2-Fluorophenyl)ethylcyclopropanamine, identified by the CAS registry number 926198-62-1, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and an ethyl group attached to the nitrogen atom. The presence of a fluorine atom on the phenyl ring introduces additional electronic effects, making this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The small ring structure of cyclopropane introduces significant ring strain, which can lead to unique reactivity and binding properties. This makes N-1-(2-fluorophenyl)ethylcyclopropanamine a promising candidate for exploring novel therapeutic agents. For instance, researchers have investigated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain.

The fluorine substituent on the phenyl ring plays a crucial role in modulating the electronic properties of the molecule. Fluorine's electronegativity can influence the compound's lipophilicity, solubility, and metabolic stability—key factors in drug design. Recent advancements in computational chemistry have allowed researchers to model the interactions of N-1-(2-fluorophenyl)ethylcyclopropanamine with various biological targets, providing insights into its potential efficacy and safety profiles.

In terms of synthesis, N-1-(2-fluorophenyl)ethylcyclopropanamine can be prepared through a variety of methods, including cyclopropanation reactions and nucleophilic substitutions. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. These methods not only enhance the efficiency of synthesis but also allow for precise control over the stereochemistry of the product, which is essential for studying enantiomer-specific biological activities.

The application of cyclopropylamines in medicinal chemistry has been expanding rapidly. For example, compounds with similar structures have shown promise as inhibitors of protein kinases, which are implicated in cancer progression. The integration of fluorine into such frameworks further enhances their bioavailability and target affinity, making them valuable tools in drug development.

Moreover, the study of N-1-(2-fluorophenyl)ethylcyclopropanamine has contributed to our understanding of fluorinated aromatic systems. Fluorine's ability to fine-tune molecular properties has made it a cornerstone in modern drug design. By examining how this compound interacts with biological systems, researchers can gain insights into designing more effective and selective therapeutic agents.

In conclusion, N-1-(2-fluorophenyl)ethylcyclopropanamine represents a fascinating example of how structural modifications can lead to compounds with diverse applications. Its unique combination of a cyclopropane ring and a fluorinated phenyl group positions it as a valuable molecule for exploring new frontiers in chemistry and pharmacology. As research continues to uncover its potential, this compound is likely to play an increasingly important role in advancing our understanding of molecular interactions and therapeutic development.